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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzonitrile
CAS No.: 3336-16-1
Cat. No.: B1349109
Get Quote
. J

2-Chloro-4-hydroxybenzonitrile is a substituted aromatic compound with the chemical
formula C7H4CINO. lIts structure, featuring a nitrile group, a hydroxyl group, and a chlorine atom
on the benzene ring, dictates its chemical reactivity and physical properties. The interplay of
these functional groups, particularly the potential for hydrogen bonding from the hydroxyl group
and the dipole moment of the nitrile and chloro groups, significantly influences its crystalline
structure and, consequently, its melting point.

A precise melting point is a primary indicator of the purity of a crystalline solid. For 2-Chloro-4-
hydroxybenzonitrile, a sharp melting range is indicative of high purity, whereas a broad or
depressed melting range often suggests the presence of impurities.

Table 1: Key Physicochemical Properties of 2-Chloro-4-hydroxybenzonitrile
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Property Value Source
Melting Point 173-176 °C

Molecular Formula C7H4CINO

Molecular Weight 153.56 g/mol

CAS Number 33599-19-6

Off-white to light yellow

Appearance crystalline powder

Boiling Point 311.5£32.0 °C (Predicted)
Density 1.46+0.1 g/cm3 (Predicted)
pKa 6.83+0.10 (Predicted)

The Role of Melting Point in Pharmaceutical
Development

In the context of drug development, the melting point is more than a simple physical constant; it
is a critical parameter that informs several downstream processes:

» Purity Assessment: As the most accessible and rapid method for assessing the purity of a
crystalline active pharmaceutical ingredient (API) or intermediate, a well-defined melting
point is a crucial quality control checkpoint.

o Formulation Development: The melting point influences the choice of formulation strategies.
For instance, it is a key factor in determining the feasibility of hot-melt extrusion or the
physical stability of a suspension.

e Polymorph Screening: Different crystalline forms (polymorphs) of the same compound can
exhibit different melting points. Identifying and controlling polymorphism is critical as it can
impact solubility, bioavailability, and stability.

e Process Chemistry: Monitoring the melting point of intermediates like 2-Chloro-4-
hydroxybenzonitrile throughout the synthesis and purification process ensures that the
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desired quality is maintained at each step.

Standard Operating Procedure for Melting Point
Determination

The following protocol outlines a robust method for the accurate determination of the melting
point of 2-Chloro-4-hydroxybenzonitrile using a modern digital melting point apparatus. This
procedure is designed to be self-validating by incorporating system suitability checks.

Materials and Equipment

¢ 2-Chloro-4-hydroxybenzonitrile sample

Digital melting point apparatus (e.g., Mettler Toledo MP70 or similar)

Capillary tubes (one end sealed)

Certified melting point standards (e.g., Vanillin, Caffeine)

Spatula

Mortar and pestle (if sample is not a fine powder)

Experimental Workflow
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Caption: Workflow for Melting Point Determination.
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Step-by-Step Protocol

o System Suitability:

o Before analyzing the sample, verify the apparatus's performance using a certified
reference standard with a melting point near that of 2-Chloro-4-hydroxybenzonitrile.

o The measured melting point of the standard must fall within the certified range. This step
ensures the trustworthiness of the instrument.

e Sample Preparation:

o Ensure the 2-Chloro-4-hydroxybenzonitrile sample is a fine, dry powder. If necessary,
gently grind the sample using a mortar and pestle to ensure uniform heat transfer.

o Tap the open end of a capillary tube into the powder until a sample column of 2-3 mm is
achieved. Pack the sample tightly by tapping the sealed end of the capillary on a hard
surface.

e Instrument Setup and Analysis:
o Set the starting temperature to approximately 165 °C.

o Set the heating ramp rate to 1 °C/minute. A slow ramp rate is crucial for accurately
observing the melting transition.

o Set the end temperature to 185 °C.
o Place the loaded capillary into the heating block of the apparatus.
o Initiate the heating program.
o Data Recording and Interpretation:
o Visually observe the sample through the apparatus's viewing port.

o Record the Onset Temperature: The temperature at which the first drop of liquid becomes
visible.
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o Record the Clear Point Temperature: The temperature at which the last solid crystal melts,
and the substance is completely liquid.

o The recorded melting point is the range from the Onset to the Clear Point. For a pure
sample of 2-Chloro-4-hydroxybenzonitrile, this range should be narrow (e.g., < 1 °C)
and fall within the expected 173-176 °C range.

Causality and Trustworthiness in Measurement

» Heating Rate: A fast heating rate can lead to an artificially high and broad melting range
because the sample's temperature lags behind the furnace temperature. The choice of a 1
°C/minute ramp is a standard practice that allows for thermal equilibrium to be maintained.

o Sample Packing: Inconsistent or loose packing can cause poor heat transfer, resulting in a
wider melting range. A densely packed, uniform sample is essential for a sharp, reproducible
result.

o Purity: Impurities disrupt the crystal lattice, typically causing a depression and broadening of
the melting range. This phenomenon, known as melting point depression, is a fundamental
principle used to assess purity. Therefore, a result below 173 °C or a range greater than 2 °C
should trigger an investigation into the sample’s purity.

Conclusion

The melting point of 2-Chloro-4-hydroxybenzonitrile, correctly determined to be within the
173-176 °C range, serves as a reliable indicator of its identity and purity. The experimental
protocol detailed in this guide emphasizes a systematic approach, incorporating system
suitability and controlled parameters to ensure data integrity. For researchers in pharmaceutical
development, adherence to such a robust methodology is fundamental for guaranteeing the
quality of starting materials and intermediates, ultimately contributing to the safety and efficacy
of the final drug product.

References

e 2-Chloro-4-hydroxybenzonitrile, PubChem, National Center for Biotechnology Information.
[Link]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1349109/docs?utm_src=pdf-body#physicochemical-profile-of-2-chloro-4-hydroxybenzonitrile
https://www.benchchem.com/product/b1349109/docs?utm_src=pdf-body#physicochemical-profile-of-2-chloro-4-hydroxybenzonitrile
https://www.benchchem.com/product/b1349109/docs?utm_src=pdf-body#physicochemical-profile-of-2-chloro-4-hydroxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-hydroxybenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349109?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e To cite this document: BenchChem. [Physicochemical Profile of 2-Chloro-4-
hydroxybenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349109/docs#physicochemical-profile-of-2-chloro-4-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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